(2R)-2-(3-acetamidopropanamido)-3-(1H-imidazol-4-yl)propanoic acid, trifluoroacetic acid
Overview
Description
(2R)-2-(3-acetamidopropanamido)-3-(1H-imidazol-4-yl)propanoic acid, trifluoroacetic acid is a useful research compound. Its molecular formula is C13H17F3N4O6 and its molecular weight is 382.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(3-acetamidopropanamido)-3-(1H-imidazol-4-yl)propanoic acid, trifluoroacetic acid involves the following steps: protection of the amine group, alkylation of the imidazole ring, deprotection of the amine group, and amidation with the appropriate acid.", "Starting Materials": [ "L-alanine", "N,N-diisopropylethylamine (DIPEA)", "N,N-dimethylformamide (DMF)", "1H-imidazole-4-carboxylic acid", "ethyl chloroacetate", "trifluoroacetic acid", "acetic anhydride", "sodium bicarbonate", "water" ], "Reaction": [ "Protection of the amine group with acetic anhydride and sodium bicarbonate", "Alkylation of the imidazole ring with ethyl chloroacetate and DIPEA", "Deprotection of the amine group with hydrochloric acid", "Amidation with L-alanine and DIPEA", "Trifluoroacetylation with trifluoroacetic anhydride and DIPEA" ] } | |
CAS No. |
2361609-72-3 |
Molecular Formula |
C13H17F3N4O6 |
Molecular Weight |
382.3 |
Purity |
95 |
Origin of Product |
United States |
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